Cas no 2228707-18-2 (3-ethenyl-1,4-dimethyl-1H-pyrazole)

• Product Name: 3-ethenyl-1,4-dimethyl-1H-pyrazole
• CAS No: 2228707-18-2
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 6297960
• PubChem ID: 68305545
• Update Time: 2025-06-15

3-ethenyl-1,4-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-ethenyl-1,4-dimethyl-1H-pyrazole
• EN300-1727376
• SCHEMBL12518293
• 2228707-18-2

• Inchi： 1S/C7H10N2/c1-4-7-6(2)5-9(3)8-7/h4-5H,1H2,2-3H3
• InChI Key： ZAEMHAAFNAUFSA-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C)C(C=C)=N1

Computed Properties

• Exact Mass: 122.084398327g/mol
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-ethenyl-1,4-dimethyl-1H-pyrazole

Introduction to 3-ethenyl-1,4-dimethyl-1H-pyrazole (CAS No. 2228707-18-2)

3-Ethenyl-1,4-dimethyl-1H-pyrazole, identified by the chemical compound code CAS No. 2228707-18-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both ethenyl and dimethyl substituents in its molecular framework imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-ethenyl-1,4-dimethyl-1H-pyrazole consists of a six-membered aromatic ring containing two nitrogen atoms, with ethenyl (vinyl) and dimethyl groups attached at specific positions. This configuration not only contributes to its stability but also enhances its potential for interactions with biological targets. The compound’s ability to engage with various enzymes and receptors has positioned it as a subject of interest in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for therapeutic applications. 3-Ethenyl-1,4-dimethyl-1H-pyrazole has emerged as a compound of interest due to its structural features that mimic natural bioactive molecules. Its pyrazole core is a privileged scaffold in medicinal chemistry, frequently employed in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The ethenyl group introduces a reactive site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 3-ethenyl-1,4-dimethyl-1H-pyrazole is its potential as a lead compound in the development of antiviral agents. Studies have demonstrated that pyrazole derivatives can interfere with viral replication by inhibiting key enzymes involved in the viral life cycle. The dimethyl substituents in 3-ethenyl-1,4-dimethyl-1H-pyrazole contribute to its binding affinity by providing steric hindrance and hydrophobic interactions with target proteins. This has led to investigations into its efficacy against RNA viruses, including those responsible for emerging infectious diseases.

The pharmacokinetic profile of 3-ethenyl-1,4-dimethyl-1H-pyrazole is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies suggest that the compound exhibits moderate solubility in both water and lipids, which could influence its bioavailability and tissue distribution. Further research is needed to elucidate its metabolic pathways and identify any potential side effects or drug-drug interactions.

Advances in computational chemistry have also played a pivotal role in studying 3-ethenyl-1,4-dimethyl-1H-pyrazole. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These simulations have been instrumental in guiding the design of more potent derivatives by identifying key structural features that enhance binding affinity and selectivity. The integration of experimental data with computational predictions provides a robust framework for rational drug design.

The synthesis of 3-ethenyl-1,4-dimethyl-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The introduction of the ethenyl group often necessitates protective group strategies to prevent unwanted side reactions during synthesis. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In conclusion, 3-Ethenyl-1,4-dimethyl-1H-pyrazole (CAS No. 2228707-18-2) represents a significant area of interest in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a lead compound in antiviral drug development underscores its importance in addressing emerging health challenges. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry investigations.